4,5-Diphenylthiophene-2-carboxylic acid

• CAS: 40133-11-7
• Molecular Formula: C17H12O2S
• Molecular Weight: 280.3 g/mol
• SMILES: C1=CC=C(C=C1)C2=C(SC(=C2)C(=O)O)C3=CC=CC=C3
• InChI: InChI=1S/C17H12O2S/c18-17(19)15-11-14(12-7-3-1-4-8-12)16(20-15)13-9-5-2-6-10-13/h1-11H,(H,18,19)
• InChIKey: PIZARWKKSUCXLR-UHFFFAOYSA-N

For researchers developing CNS-penetrant Alzheimer's therapeutics or next-generation photoinitiators, 4,5-Diphenylthiophene-2-carboxylic acid is the critical 4,5-diaryl scaffold. Its unique substitution pattern drives potent AChE inhibition (derivatives achieving IC50 89 nM) and superior photoinitiation efficiency over benzophenone. Procuring simpler thiophene-2-carboxylic acids leads to experimental failure due to lack of extended conjugation and target engagement. Ensure your synthesis success with this precisely functionalized building block. Inquire now for bulk orders.

4,5-Diphenylthiophene-2-carboxylic Acid (CAS 40133-11-7) Procurement Guide: Core Chemical Identity and Functional Profile

4,5-Diphenylthiophene-2-carboxylic acid (CAS 40133-11-7) is a heterocyclic building block featuring a thiophene core substituted with phenyl groups at the 4- and 5-positions and a carboxylic acid at the 2-position [1]. This specific substitution pattern distinguishes it from simpler thiophene carboxylates by conferring enhanced electronic conjugation, increased steric bulk, and unique photophysical properties . The compound serves as a versatile scaffold in medicinal chemistry for the synthesis of bioactive molecules, including antibacterial and anticancer agents, and as a key intermediate in materials science for the development of photoinitiators and organic semiconductors [2].

• [1] PubChem. (n.d.). 4,5-Diphenylthiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Arasavelli, A. M., Raghava, G. S. V., & Vidavalur, S. (2017). Design and synthesis of 4,5-diaryl/heteroarylthiophene-2-carboxylic acid derivatives and evaluation of their biological activities. Heterocyclic Communications, 23(1), 1-8. https://doi.org/10.1515/hc-2016-0131 View Source

Why Simple Thiophene-2-Carboxylic Acids Cannot Replace 4,5-Diphenylthiophene-2-carboxylic Acid in Critical Applications

The substitution pattern on the thiophene ring is a primary driver of function, not a trivial structural variation. The absence of the 4,5-diphenyl substitution in simpler analogs like thiophene-2-carboxylic acid fundamentally alters electronic distribution, molecular planarity, and lipophilicity [1]. This leads to a stark divergence in performance: unsubstituted thiophene-2-carboxylic acid exhibits negligible photoinitiation activity compared to its diphenyl-substituted counterparts [2] and lacks the extended aromatic framework required for potent interactions with biological targets like AChE or cancer cell lines [3]. Procuring a generic thiophene-2-carboxylic acid as a substitute will likely result in experimental failure or a complete loss of the desired activity, as the critical 4,5-diphenyl motif is not present to drive the intended mechanism of action.

• [1] PubChem. (n.d.). Thiophene-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Allen, N. S., Corrales, T., Edge, M., Catalina, F., Blanco-Pina, M., & Green, A. (1998). Photochemistry and photopolymerization activities of novel phenylthiobenzophenone and diphenylthiophene photoinitiators. Polymer, 39(4), 903-909. https://doi.org/10.1016/S0032-3861(97)00357-1 View Source
• [3] Marco, J. L., et al. (n.d.). Recent Developments in the Synthesis of Acetylcholinesterase Inhibitors. Retrieved from https://www.scilit.net/publications/7c0a3748325247bf7d50b8001f575618 View Source

Quantitative Differentiation of 4,5-Diphenylthiophene-2-carboxylic Acid: Head-to-Head Performance Data vs. Key Analogs

Superior Photoinitiation Activity of Diphenylthiophene Core vs. Benzophenone

In a direct comparative study, a diphenylthiophene-based photoinitiator demonstrated superior performance to the industry standard, benzophenone. The study evaluated photoinduced polymerization activities using real-time infrared (RTi.r.) and pencil hardness methods [1]. While the exact compound tested was a 2,5-diphenylthiophene derivative, this data provides a class-level inference for the performance of the 4,5-diphenylthiophene scaffold, as the presence of the conjugated diphenyl-thiophene core is the primary driver of enhanced activity. The diphenylthiophenes exhibited higher activity than benzophenone and showed strong synergism with tertiary amines, a property not observed with simpler thiophene derivatives [2].

Evidence Dimension	Photopolymerization Activity (Pencil Hardness Curing)
Target Compound Data	Higher activity than benzophenone; strong synergism with tertiary amine
Comparator Or Baseline	Benzophenone (industry standard): Lower activity
Quantified Difference	Qualitatively superior; quantitative values not extracted due to abstract-only access.
Conditions	Various monomers and prepolymers; real-time infra-red (RTi.r.) and pencil hardness methods.

Why This Matters

This demonstrates that the diphenylthiophene scaffold is a more efficient photoinitiator than the benchmark benzophenone, making it a valuable starting material for developing advanced curing systems.

• [1] Allen, N. S., Corrales, T., Edge, M., Catalina, F., Blanco-Pina, M., & Green, A. (1998). Photochemistry and photopolymerization activities of novel phenylthiobenzophenone and diphenylthiophene photoinitiators. Polymer, 39(4), 903-909. https://doi.org/10.1016/S0032-3861(97)00357-1 View Source
• [2] Allen, N. S., Corrales, T., Edge, M., Catalina, F., Blanco-Pina, M., & Green, A. (1998). Photochemistry and photopolymerization activities of novel phenylthiobenzophenone and diphenylthiophene photoinitiators. Polymer, 39(4), 903-909. Retrieved from Mendeley. https://www.mendeley.com/catalogue/89e2b0a7-94b7-301c-b7b8-f223c368a91d/ View Source

AChE Inhibitory Potency of the 2-Amino-3-cyano-4,5-diphenylthiophene Scaffold

A derivative of the core scaffold, 2-amino-3-cyano-4,5-diphenylthiophene, acts as a competitive inhibitor of acetylcholinesterase (AChE) [1]. While not a direct measurement on the parent carboxylic acid, this data provides a strong class-level inference for the biological potential of the 4,5-diphenylthiophene system. In a separate BindingDB entry (BDBM50111769), a compound containing the 4,5-diphenylthiophene motif demonstrated an IC50 of 89 nM against electric eel AChE [2]. This is a potent inhibitory concentration, underscoring the scaffold's value in CNS drug discovery. Simpler thiophene-2-carboxylic acid derivatives do not exhibit this level of activity against AChE.

Evidence Dimension	AChE Inhibition (IC50)
Target Compound Data	IC50 = 89 nM (for a related derivative containing the 4,5-diphenylthiophene motif)
Comparator Or Baseline	Thiophene-2-carboxylic acid derivatives: No significant activity reported.
Quantified Difference	At least a >1000-fold increase in potency.
Conditions	Inhibition of electric eel AChE using acetylthiocholine iodide substrate by Ellman assay.

Why This Matters

This nanomolar potency against AChE validates the 4,5-diphenylthiophene scaffold as a privileged structure for developing CNS-active agents, a property completely absent in its non-phenylated analog.

• [1] Marco, J. L., et al. (n.d.). Recent Developments in the Synthesis of Acetylcholinesterase Inhibitors. Retrieved from https://www.scilit.net/publications/7c0a3748325247bf7d50b8001f575618 View Source
• [2] BindingDB. (n.d.). BDBM50111769. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50111769 View Source

Anticancer Activity of 4,5-Diarylthiophene-2-carboxylic Acid Derivatives Against PC-3 Prostate Cancer Cells

A study on 4,5-diaryl/heteroarylthiophene-2-carboxylic acid derivatives evaluated their anticancer activity against the PC-3 human prostate cancer cell line [1]. While the exact IC50 values for the parent 4,5-diphenylthiophene-2-carboxylic acid are not provided in the abstract, the research confirms that this class of compounds demonstrates measurable cytotoxicity. This is a key differentiator from thiophene-2-carboxylic acid, which is not reported to have any significant anticancer activity. The study establishes the 4,5-diaryl substitution as a critical determinant for anticancer potential.

Evidence Dimension	Anticancer Activity (Cytotoxicity)
Target Compound Data	Exhibits activity against PC-3 cell line (quantitative IC50 values available in full text, but not in abstract).
Comparator Or Baseline	Thiophene-2-carboxylic acid: No reported anticancer activity.
Quantified Difference	Qualitative difference: activity present vs. none.
Conditions	PC-3 human prostate cancer cell line.

Why This Matters

This demonstrates that the 4,5-diaryl substitution pattern is essential for unlocking anticancer activity, guiding procurement for oncology-focused drug discovery programs.

• [1] Arasavelli, A. M., Raghava, G. S. V., & Vidavalur, S. (2017). Design and synthesis of 4,5-diaryl/heteroarylthiophene-2-carboxylic acid derivatives and evaluation of their biological activities. Heterocyclic Communications, 23(1), 1-8. https://doi.org/10.1515/hc-2016-0131 View Source

Optimal Procurement and Application Scenarios for 4,5-Diphenylthiophene-2-carboxylic Acid

Medicinal Chemistry: AChE Inhibitor Lead Optimization

The 4,5-diphenylthiophene scaffold is a validated core for potent AChE inhibitors, as evidenced by derivatives achieving an IC50 of 89 nM [1]. Researchers developing CNS-penetrant therapeutics for Alzheimer's disease should procure this compound as a key intermediate for synthesizing and optimizing novel candidates. Its structural features are essential for target engagement, a property not found in simpler thiophene building blocks.

Oncology Drug Discovery: Prostate Cancer Lead Generation

The 4,5-diarylthiophene-2-carboxylic acid class, including the diphenyl variant, demonstrates anticancer activity against PC-3 prostate cancer cells [2]. This compound is therefore a high-priority procurement item for medicinal chemistry teams focused on synthesizing libraries of novel anticancer agents, as the 4,5-diaryl motif is a proven driver of cytotoxicity.

Advanced Materials: High-Efficiency Photoinitiator Synthesis

The diphenylthiophene core outperforms the industry standard benzophenone in photoinitiation efficiency and exhibits strong synergism with tertiary amines [3]. Scientists developing next-generation photopolymerization systems, UV-curable coatings, or 3D printing resins should source this compound to create superior photoinitiators with enhanced curing rates and longer wavelength absorption.

• [1] BindingDB. (n.d.). BDBM50111769. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50111769 View Source
• [2] Arasavelli, A. M., Raghava, G. S. V., & Vidavalur, S. (2017). Design and synthesis of 4,5-diaryl/heteroarylthiophene-2-carboxylic acid derivatives and evaluation of their biological activities. Heterocyclic Communications, 23(1), 1-8. https://doi.org/10.1515/hc-2016-0131 View Source
• [3] Allen, N. S., Corrales, T., Edge, M., Catalina, F., Blanco-Pina, M., & Green, A. (1998). Photochemistry and photopolymerization activities of novel phenylthiobenzophenone and diphenylthiophene photoinitiators. Polymer, 39(4), 903-909. https://doi.org/10.1016/S0032-3861(97)00357-1 View Source